Cas no 2229489-05-6 (3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine)
3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine
- EN300-1951909
- 2229489-05-6
-
- Inchi: 1S/C8H11F2N3/c1-13-5-12-2-6(13)7(11)3-8(9,10)4-7/h2,5H,3-4,11H2,1H3
- InChI Key: UHKYJWDHZKEVGE-UHFFFAOYSA-N
- SMILES: FC1(CC(C2=CN=CN2C)(C1)N)F
Computed Properties
- Exact Mass: 187.09210369g/mol
- Monoisotopic Mass: 187.09210369g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 43.8Ų
3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1951909-0.05g |
3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine |
2229489-05-6 | 0.05g |
$1188.0 | 2023-09-17 | ||
| Enamine | EN300-1951909-0.1g |
3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine |
2229489-05-6 | 0.1g |
$1244.0 | 2023-09-17 | ||
| Enamine | EN300-1951909-0.25g |
3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine |
2229489-05-6 | 0.25g |
$1300.0 | 2023-09-17 | ||
| Enamine | EN300-1951909-0.5g |
3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine |
2229489-05-6 | 0.5g |
$1357.0 | 2023-09-17 | ||
| Enamine | EN300-1951909-1.0g |
3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine |
2229489-05-6 | 1g |
$1801.0 | 2023-05-27 | ||
| Enamine | EN300-1951909-2.5g |
3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine |
2229489-05-6 | 2.5g |
$2771.0 | 2023-09-17 | ||
| Enamine | EN300-1951909-5.0g |
3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine |
2229489-05-6 | 5g |
$5221.0 | 2023-05-27 | ||
| Enamine | EN300-1951909-10.0g |
3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine |
2229489-05-6 | 10g |
$7742.0 | 2023-05-27 | ||
| Enamine | EN300-1951909-1g |
3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine |
2229489-05-6 | 1g |
$1414.0 | 2023-09-17 | ||
| Enamine | EN300-1951909-5g |
3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine |
2229489-05-6 | 5g |
$4102.0 | 2023-09-17 |
3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine
Comprehensive Overview of 3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine (CAS No. 2229489-05-6)
3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine (CAS No. 2229489-05-6) is a fluorinated cyclobutylamine derivative with a unique structural framework, combining a difluorocyclobutane core and a 1-methyl-1H-imidazole substituent. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery and material science applications. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it a valuable candidate for optimizing bioactive molecules.
In recent years, the demand for fluorinated heterocycles like 3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine has surged, driven by their role in addressing challenges in medicinal chemistry, such as improving drug bioavailability and target selectivity. Researchers are particularly interested in its applications for kinase inhibitors, GPCR modulators, and central nervous system (CNS) therapeutics. The compound’s imidazole moiety also contributes to its ability to form hydrogen bonds, a critical feature for protein-ligand interactions.
The synthesis of CAS No. 2229489-05-6 typically involves multi-step organic transformations, including cyclobutanation, fluorination, and imidazole functionalization. Advanced techniques like flow chemistry and catalyzed cross-coupling have been explored to improve yield and scalability. Given the growing emphasis on sustainable chemistry, efforts are underway to develop greener synthetic routes for this compound, aligning with the principles of green chemistry and atom economy.
From a commercial perspective, 3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine is available through specialized chemical suppliers, often in milligram to kilogram quantities. Its pricing reflects the complexity of its synthesis and the purity required for research applications. Analytical characterization via NMR, HPLC, and mass spectrometry ensures compliance with industry standards, catering to the stringent requirements of pharmaceutical development and academic research.
Emerging trends in AI-driven drug discovery have further highlighted the relevance of this compound. Computational models predict its potential as a scaffold for fragment-based drug design (FBDD), leveraging its rigid cyclobutane ring and polar functional groups. Additionally, its physicochemical properties—such as logP and pKa—are frequently analyzed in silico to expedite lead optimization processes.
In summary, 3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine represents a compelling case study in modern chemical innovation. Its dual functionality as a fluorinated cyclobutane and imidazole derivative positions it at the intersection of multiple research domains, from medicinal chemistry to material science. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing next-generation therapeutics and functional materials.
2229489-05-6 (3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)